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Compound of Interest

Compound Name: 5-Hydroxy-2-hexanone

Cat. No.: B1204603

An In-depth Technical Guide to 5-Hydroxy-2-hexanone

This guide provides comprehensive technical information on 5-Hydroxy-2-hexanone, tailored
for researchers, scientists, and professionals in drug development. It covers its chemical
identifiers, physicochemical properties, detailed experimental protocols for its synthesis and
key reactions, and an overview of the metabolic pathway leading to the neurotoxicity of its
metabolite, 2,5-hexanedione.

Chemical Identifiers and Structure

5-Hydroxy-2-hexanone is a bifunctional organic molecule containing both a ketone and a
secondary alcohol functional group.[1] Its structure is characterized by a six-carbon chain with
a carbonyl group at the second position and a hydroxyl group at the fifth position.[2] This
arrangement results in a chiral center at the C5 position, leading to the existence of (R)- and
(S)-enantiomers.[2]
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Identifier Value

IUPAC Name 5-hydroxyhexan-2-one[3]

SMILES CC(CCC(=0)C)0[3]

inChi INChl=1S/C6H1202/c1-5(7)3-4-6(2)8/h5,7H,3-
4H2,1-2H3[3]

InChlKey ZSDLLTIVENEIDW-UHFFFAQOYSA-NI[3]

CAS Number 56745-61-0[3]

Molecular Formula

C6H1202[3]

Physicochemical Properties

The following table summarizes the key physicochemical properties of 5-Hydroxy-2-

hexanone.
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Property Value

Molecular Weight 116.16 g/mol [3]
Density 0.948 g/cm? (estimate)
Boiling Point 205.8 °C at 760 mmHg (estimate)
Melting Point -3.75 °C (estimate)
Flash Point 81.15 °C (estimate)
Vapor Pressure 0.058 mmHg at 25°C
Water Solubility Moderately soluble
LogP 0.736

Hydrogen Bond Donor Count 1[3]

Hydrogen Bond Acceptor Count 2[3]

Rotatable Bond Count 3[3]

Exact Mass 116.083729621]3]

Experimental Protocols

This section provides detailed methodologies for the synthesis and key reactions of 5-
Hydroxy-2-hexanone.

Biocatalytic Synthesis of (5S)-hydroxy-2-hexanone

This protocol describes the enantioselective synthesis of (5S)-hydroxy-2-hexanone from 2,5-
hexanedione using the whole-cell biocatalyst Saccharomyces cerevisiae. This method is noted
for its high enantioselectivity (>99%) and good yield (around 85%).[4]

Materials:
e 2 5-hexanedione

e Saccharomyces cerevisiae (e.g., strain L13)
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e Glucose (or other suitable carbon source)
e Yeast growth medium (e.g., YPD broth)
e Phosphate buffer (e.g., 0.1 M, pH 7.0)
o Ethyl acetate

e Anhydrous sodium sulfate

« Silica gel for column chromatography
Equipment:

o Shaking incubator

 Bioreactor or fermentation vessel

e Centrifuge

e Separatory funnel

» Rotary evaporator

e Glass chromatography column

Procedure:

» Cultivation of Saccharomyces cerevisiae: Inoculate a sterile yeast growth medium with S.

cerevisiae. Incubate at 30°C with shaking (e.g., 200 rpm) for 24-48 hours until a sufficient cell

density is reached.

o Cell Harvesting and Preparation: Harvest the yeast cells by centrifugation (e.g., 5000 x g for

10 minutes). Wash the cell pellet with sterile phosphate buffer and resuspend in the same

buffer to a desired cell concentration.

» Biocatalytic Reduction: In a bioreactor, combine the yeast cell suspension with a solution of

2,5-hexanedione. The final concentration of the substrate should be optimized to avoid
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toxicity to the cells. Add glucose as a cofactor regeneration source. Maintain the reaction at a
controlled temperature (e.g., 30°C) and pH with gentle agitation.

Reaction Monitoring: Monitor the progress of the reaction by taking aliquots at regular
intervals and analyzing them by gas chromatography (GC) or high-performance liquid
chromatography (HPLC) to determine the conversion of the starting material and the
formation of the product.

Product Extraction: Once the reaction is complete, centrifuge the mixture to remove the
yeast cells. Extract the supernatant with ethyl acetate (3 x volume of the supernatant).

Purification: Combine the organic extracts and dry over anhydrous sodium sulfate. Filter and
concentrate the solvent using a rotary evaporator. Purify the crude product by silica gel
column chromatography using a suitable eluent system (e.g., a gradient of hexane and ethyl
acetate) to obtain pure (5S)-hydroxy-2-hexanone.

Oxidation of 5-Hydroxy-2-hexanone to 2,5-Hexanedione

This protocol outlines a general procedure for the oxidation of a secondary alcohol to a ketone,

which can be adapted for the conversion of 5-Hydroxy-2-hexanone to its neurotoxic

metabolite, 2,5-hexanedione.

Materials:

5-Hydroxy-2-hexanone

Chromium-based oxidizing agent (e.g., Pyridinium chlorochromate - PCC) or a milder
oxidant like Dess-Martin periodinane.

Anhydrous dichloromethane (DCM)

Silica gel

Anhydrous diethyl ether

Saturated aqueous sodium bicarbonate solution

Saturated aqueous sodium thiosulfate solution
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e Anhydrous magnesium sulfate

Equipment:

Round-bottom flask

Magnetic stirrer

Stir bar

Dropping funnel

Sintered glass funnel

Rotary evaporator
Procedure (using PCC):

e Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),
suspend PCC in anhydrous DCM.

» Addition of Alcohol: Dissolve 5-Hydroxy-2-hexanone in anhydrous DCM and add it
dropwise to the stirred suspension of PCC at room temperature.

e Reaction: Stir the reaction mixture at room temperature for 2-4 hours. Monitor the reaction
progress by thin-layer chromatography (TLC).

o Work-up: Upon completion, dilute the reaction mixture with anhydrous diethyl ether. Pass the
mixture through a pad of silica gel to filter out the chromium salts, washing the pad with
additional diethyl ether.

« Purification: Concentrate the filtrate using a rotary evaporator. If necessary, further purify the
crude 2,5-hexanedione by flash column chromatography.

Reduction of 5-Hydroxy-2-hexanone to 2,5-Hexanediol

This protocol describes the reduction of the ketone functionality in 5-Hydroxy-2-hexanone to a
secondary alcohol, yielding 2,5-hexanediol, using a common reducing agent.
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Materials:

5-Hydroxy-2-hexanone

Sodium borohydride (NaBH4)

Methanol or ethanol

1 M Hydrochloric acid (HCI)

Ethyl acetate

Saturated aqueous sodium chloride solution (brine)

Anhydrous sodium sulfate
Equipment:

Round-bottom flask

Magnetic stirrer

Stir bar

Ice bath

Separatory funnel

Rotary evaporator
Procedure:

 Dissolution: Dissolve 5-Hydroxy-2-hexanone in methanol or ethanol in a round-bottom flask
and cool the solution in an ice bath.

» Addition of Reducing Agent: Slowly add sodium borohydride to the stirred solution in small
portions, maintaining the temperature below 10°C.
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» Reaction: After the addition is complete, remove the ice bath and stir the reaction mixture at
room temperature for 1-2 hours. Monitor the reaction by TLC.

e Quenching: Carefully quench the reaction by slowly adding 1 M HCI to neutralize the excess
sodium borohydride and adjust the pH to be slightly acidic.

o Extraction: Remove the bulk of the solvent using a rotary evaporator. Extract the aqueous
residue with ethyl acetate (3 x volume).

e Washing and Drying: Wash the combined organic extracts with brine, dry over anhydrous
sodium sulfate, filter, and concentrate under reduced pressure to yield crude 2,5-hexanediol.

Purification: If necessary, purify the product by distillation or column chromatography.

Visualization of Pathways and Workflows
General Synthesis Workflow

The following diagram illustrates a general workflow for the chemical synthesis and purification
of a target compound like 5-Hydroxy-2-hexanone.
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Caption: A generalized workflow for chemical synthesis.
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Metabolic Pathway and Neurotoxicity of 2,5-
Hexanedione

5-Hydroxy-2-hexanone is a metabolite of n-hexane.[3] Its further oxidation to 2,5-hexanedione
is a critical step leading to neurotoxicity.[3] The diketone structure of 2,5-hexanedione allows it
to react with lysine residues in neurofilament proteins, causing protein cross-linking, axonal
swelling, and ultimately, peripheral neuropathy.[2][3]
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Caption: Metabolic activation and neurotoxicity of 2,5-hexanedione.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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